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Compound of Interest

Compound Name: L-870810

cat. No.: B1674197

Technical Support Center: L-870810

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and stability of L-870810 in
Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is the solubility of L-870810 in DMSO?

While specific quantitative solubility data for L-870810 in DMSO (e.g., in mg/mL or mM) is not
readily available in public literature, product datasheets from various suppliers consistently
state that L-870810 is soluble in DMSO. For practical purposes, it is recommended to prepare
a high-concentration stock solution (e.g., 10 mM) and observe for any precipitation. If the
compound dissolves completely, higher concentrations can be explored.

Q2: How should | prepare a stock solution of L-870810 in DMSO?

Please refer to the detailed experimental protocol provided in the "Experimental Protocols”
section below for a step-by-step guide on preparing a stock solution.

Q3: What are the recommended storage conditions for L-870810 in DMSO?

The stability of L-870810 in DMSO is dependent on the storage temperature. The following
table summarizes the recommended storage conditions based on available data.
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Data Presentation: Stability of L-870810 in DMSO

Storage Temperature Duration Recommendation

4°C Up to 2 weeks Suitable for short-term storage.

Recommended for
-20°C Up to 1 month ) )
intermediate-term storage.

Ideal for long-term storage to
-80°C Up to 6 months ) -
ensure maximum stability.

To minimize degradation, it is crucial to aliquot the stock solution into single-use volumes to
avoid repeated freeze-thaw cycles.

Q4: Can | store my L-870810 DMSO stock solution at room temperature?

No, it is not recommended to store L-870810 solutions at room temperature for any significant
length of time. As with most compounds in DMSO, prolonged exposure to ambient
temperatures can lead to degradation.

Q5: What is the mechanism of action of L-8708107

L-870810 is a potent inhibitor of HIV-1 integrase. It specifically targets the strand transfer step
of the viral DNA integration process into the host cell's genome. By blocking this crucial step, L-
870810 prevents the virus from establishing a productive infection.
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Issue

Possible Cause

Recommended Solution

Precipitation observed in the

stock solution upon storage.

The concentration of L-870810
may exceed its solubility at the

storage temperature.

Gently warm the solution to
37°C and vortex to redissolve.
If precipitation persists,
consider preparing a fresh
stock solution at a slightly
lower concentration. Ensure
the DMSO used is anhydrous,
as moisture can affect

solubility.

Inconsistent experimental

results.

Degradation of the L-870810

stock solution.

Prepare fresh stock solutions
more frequently. Avoid
repeated freeze-thaw cycles by
preparing single-use aliquots.
Always use a fresh aliquot for

each experiment.

Cell toxicity observed at high
concentrations of the final

working solution.

The final concentration of
DMSO in the cell culture

medium may be too high.

Ensure the final concentration
of DMSO in your experimental
setup does not exceed 0.5%.
Prepare a vehicle control with
the same final concentration of
DMSO to assess its effect on

the cells.

Difficulty dissolving L-870810
powder in DMSO.

The quality of the DMSO may
be poor (e.g., contains water).
The compound may require

slight warming to fully dissolve.

Use high-purity, anhydrous
DMSO. Briefly warm the
solution at 37°C and vortex or
sonicate until the powder is

completely dissolved.

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution of L-870810 in DMSO

Materials:
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L-870810 (Molecular Weight: 430.45 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Calculate the required mass of L-870810:
o For 1 mL of a 10 mM stock solution:

= Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 430.45 g/mol = 0.0043045 g = 4.30 mg

Weigh L-870810:

o Carefully weigh out 4.30 mg of L-870810 powder and place it into a sterile microcentrifuge
tube.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the L-870810
powder.

Dissolve the compound:

o Vortex the tube thoroughly until the L-870810 is completely dissolved. If necessary, gently
warm the tube to 37°C to aid dissolution. Visually inspect the solution to ensure no solid
particles remain.

Aliquot and Store:

o Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 pL) in sterile
microcentrifuge tubes.
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o Store the aliquots at -80°C for long-term storage (up to 6 months).

Mandatory Visualization

Caption: Mechanism of HIV-1 Integrase inhibition by L-870810.

« To cite this document: BenchChem. [L-870810 solubility and stability in DMSO)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674197#|-870810-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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